2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide

• IUPAC Name: 2-amino-4-methyl-N-(1-methylindazol-6-yl)benzamide
• InChI: InChI=1S/C16H16N4O/c1-10-3-6-13(14(17)7-10)16(21)19-12-5-4-11-9-18-20(2)15(11)8-12/h3-9H,17H2,1-2H3,(H,19,21)
• InChI Key: CMOJLQCRLBQVBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC3=C(C=C2)C=NN3C)N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• CAS No.: 1797254-74-0

Description

The compound “2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide” is an organic compound that contains an indazole ring, which is a type of heterocyclic ring. Indazole-containing compounds have a wide variety of medicinal applications such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Synthesis Analysis

The synthesis of indazoles has been a topic of interest in recent years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Scientific Research Applications

Applications in Chemical Synthesis and Structural Studies

• N-Methylation of 5-nitro-1H-indazole, followed by various chemical transformations, has been a method to synthesize N-(1-methylindazol-6-yl)furan-2-carboxamide, further leading to the creation of compounds with potential pharmaceutical properties (El’chaninov et al., 2018).
• 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide, a structurally similar compound, was synthesized and crystallographically analyzed, revealing distinct anti-proliferative effects on cancer cell lines, indicating its potential in cancer research (Lu et al., 2017).

Biochemical and Pharmacological Investigations

• Compounds with structural similarities to 2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide have been explored for their binding affinities to biological receptors, showcasing their potential in the development of new therapeutic agents (Ott et al., 2008).
• Studies on the metabolism of synthetic cannabinoids structurally related to indazole compounds have provided insights into their metabolic pathways, highlighting the importance of these studies in the understanding of the pharmacokinetics and potential toxicological profiles of new substances (Li et al., 2018).

Analytical and Methodological Advances

• The development of nonaqueous capillary electrophoresis methods for the separation and analysis of compounds structurally similar to this compound has been instrumental in quality control and purity assessment in pharmaceutical research (Ye et al., 2012).

Mechanism of Action

Target of Action

Indazole-containing compounds, which this compound is a part of, have been found to inhibit, regulate, and/or modulate various kinases such as chk1, chk2, and sgk . These kinases play a crucial role in cell cycle regulation and cellular stress response.

Mode of Action

It’s known that indazole derivatives can inhibit both hido1 and htdo by a mechanism involving direct coordination with the heme ferrous and ferric states . This suggests that 2-amino-4-methyl-N-(1-methyl-1H-indazol-6-yl)benzamide might interact with its targets in a similar manner, leading to changes in their activity.

Biochemical Pathways

The inhibition of kinases like chk1, chk2, and sgk can affect various cellular processes, including cell cycle progression, dna damage response, and cellular stress response .

Pharmacokinetics

One indazole derivative was found to have good pharmacokinetic properties and brain penetration in mice , suggesting that this compound might have similar properties.

Result of Action

The inhibition of kinases like chk1, chk2, and sgk can lead to changes in cell cycle progression, dna damage response, and cellular stress response .

Biochemical Analysis

Biochemical Properties

It is known that indazole derivatives can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Cellular Effects

Indazole derivatives have been shown to exhibit a potent anti-proliferative activity in human colorectal cancer cells (HCT116) .

Molecular Mechanism

Indazole derivatives have been designed as indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, which are known to have important anticancer activity .